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CAS No.: 34596-36-6

Cat. No.: B1282030

Get Quote

In the fields of chemical research and drug development, precise molecular identification is

paramount. The chemical formula C12H10O2, while seemingly specific, represents a

fascinating landscape of structural isomerism, particularly within the class of aromatic ethers.

These compounds, characterized by an oxygen atom connected to at least one aromatic ring,

serve as crucial building blocks, pharmacophores, and research tools.[1] The subtle

rearrangement of atoms to form different isomers can drastically alter a molecule's

physicochemical properties, biological activity, and toxicological profile.

This guide provides a comprehensive exploration of the primary aromatic ether isomers of

C12H10O2. Moving beyond simple enumeration, we will delve into the causality behind their

distinct properties, provide robust analytical protocols for their differentiation, and contextualize

their relevance for researchers, scientists, and drug development professionals. The focus is

on the most stable and well-documented isomers: the phenoxyphenols. While other theoretical

isomers exist (e.g., partially hydrogenated dibenzo-p-dioxins), the phenoxyphenols represent

the most frequently encountered and synthetically relevant members of this class.

Part 1: Core Isomers and IUPAC Nomenclature
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The degree of unsaturation for C12H10O2 is calculated to be 8, which is consistent with the

presence of two benzene rings. The primary and most stable aromatic ether isomers are the

three positional isomers of phenoxyphenol. These consist of a phenoxy group (-OC6H5) and a

hydroxyl group (-OH) substituted on a benzene ring.

The International Union of Pure and Applied Chemistry (IUPAC) nomenclature treats the phenol

as the parent compound, with the phenoxy group named as a substituent.[2] The position of the

phenoxy group relative to the hydroxyl group dictates the isomer, leading to ortho (2-), meta

(3-), and para (4-) configurations.
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Caption: The three primary aromatic ether isomers of C12H10O2.

Isomer Profiles:
IUPAC Name: 2-Phenoxyphenol

Common Names: o-Phenoxyphenol, 2-Hydroxydiphenyl ether
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CAS Number: 2689-00-1

IUPAC Name: 3-Phenoxyphenol

Common Names: m-Phenoxyphenol, 3-Hydroxydiphenyl ether

CAS Number: 713-68-8

IUPAC Name: 4-Phenoxyphenol[3][4]

Common Names: p-Phenoxyphenol, 4-Hydroxydiphenyl ether, Hydroquinone monophenyl

ether[4]

CAS Number: 831-82-3[3]

Part 2: Physicochemical and Spectroscopic
Differentiation
The position of the phenoxy substituent directly influences intermolecular forces and molecular

symmetry, leading to distinct physical properties and spectroscopic signatures. Understanding

these differences is the basis for developing robust analytical methods for their separation and

identification.

Table 1: Comparative Physicochemical Properties of
Phenoxyphenol Isomers

Property
2-
Phenoxypheno
l

3-
Phenoxypheno
l

4-
Phenoxypheno
l

Source(s)

Molecular

Formula
C12H10O2 C12H10O2 C12H10O2 [3]

Molecular Weight 186.21 g/mol 186.21 g/mol 186.21 g/mol [3][4]

Melting Point 105-107 °C 56-59 °C 85-86 °C [4]

Boiling Point ~320 °C ~315 °C 321-322 °C [4]

LogP (calc.) 3.4 3.4 3.4 [4]
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Insight: The significantly higher melting point of the 2- and 4- isomers compared to the 3-

isomer is noteworthy. The para-substitution in 4-phenoxyphenol allows for efficient packing into

a crystal lattice, increasing its melting point. The ortho-isomer (2-phenoxyphenol) can form a

strong intramolecular hydrogen bond between the hydroxyl proton and the ether oxygen, which

can also influence its physical properties.

Spectroscopic Fingerprints for Isomer Identification
1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The aromatic region (typically 6.8-7.5 ppm) provides the most definitive information.

The substitution pattern for each isomer creates a unique set of spin-spin couplings and

chemical shifts. The para-isomer will exhibit the most symmetrical, and therefore simplest,

splitting pattern in the aromatic region, often appearing as two sets of doublets. The ortho-

and meta-isomers will display more complex, overlapping multiplets.

¹³C NMR: The number of unique carbon signals reflects the molecule's symmetry. 4-

phenoxyphenol, being the most symmetrical, will have the fewest signals in its ¹³C NMR

spectrum compared to the other two isomers.

2. Mass Spectrometry (MS): Under Electron Ionization (EI), all three isomers will show a

prominent molecular ion peak (M⁺) at m/z = 186. The primary differentiation lies in the relative

abundances of fragment ions. While detailed fragmentation pathways are complex, one can

anticipate the loss of a phenoxy radical (•OC6H5) or a hydroxyl radical (•OH) as potential

fragmentation routes. High-resolution mass spectrometry (HRMS) is essential to confirm the

elemental composition of C12H10O2.

3. Infrared (IR) Spectroscopy: All three isomers will exhibit characteristic absorbances for the

hydroxyl group (a broad O-H stretch around 3200-3600 cm⁻¹) and the aryl ether linkage (a

strong C-O stretch near 1240 cm⁻¹). The key difference lies in the "fingerprint region,"

specifically the C-H out-of-plane bending bands (690-900 cm⁻¹), which are highly diagnostic of

the benzene ring substitution pattern (ortho, meta, or para).

Part 3: Experimental Protocols for Separation and
Identification
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A self-validating analytical system relies on orthogonal methods—using techniques that

measure different chemical properties to confirm an identity. For phenoxyphenol isomers, the

combination of chromatography for separation and mass spectrometry for identification is the

gold standard.

Protocol 1: Isomer Separation by Gas Chromatography-
Mass Spectrometry (GC-MS)
This is the preferred method for analyzing volatile and thermally stable compounds like the

phenoxyphenol isomers.

Rationale: The slight differences in boiling points and polarity among the isomers allow for their

separation on a gas chromatography column. The mass spectrometer provides definitive

identification based on mass-to-charge ratio and fragmentation patterns.

Step-by-Step Methodology:

Sample Preparation: Dissolve 1 mg of the sample mixture in 1 mL of a suitable solvent (e.g.,

Dichloromethane or Ethyl Acetate).

Injection: Inject 1 µL of the sample into the GC-MS system equipped with a split/splitless

injector.

GC Separation:

Column: Use a non-polar capillary column, such as a 30 m x 0.25 mm ID, 0.25 µm film

thickness column with a 5% phenyl methylpolysiloxane stationary phase (e.g., DB-5ms or

equivalent). This phase separates compounds primarily based on boiling point.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Program: Start at 150 °C, hold for 1 minute, then ramp at 10 °C/min to 280 °C and

hold for 5 minutes. Causality: This temperature program ensures that all isomers are

eluted efficiently and provides sufficient resolution between them.

MS Detection:
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Source Temperature: 230 °C.

Data Analysis: Identify each isomer by its unique retention time and confirm its identity by

comparing the acquired mass spectrum to a reference library (e.g., NIST).
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Caption: A generalized workflow for isomer identification using GC-MS.

Part 4: Relevance in Research and Drug
Development
The phenoxyphenol scaffold is a privileged structure in medicinal chemistry and materials

science.

Building Blocks for Synthesis: The hydroxyl and ether functionalities provide versatile

handles for further chemical modification. They are precursors in the synthesis of more

complex molecules, including polymers, agrochemicals, and pharmaceuticals.

Pharmacological Significance: The diphenyl ether motif is present in numerous biologically

active compounds. For example, it is a core component of the thyroid hormones (thyroxine

and triiodothyronine) and certain antibiotics. The phenoxyphenol isomers themselves have

been investigated for antimicrobial and antioxidant properties.

Toxicological Context: While the phenoxyphenols are important chemical building blocks, it is

crucial to distinguish them from structurally related compounds with high toxicity. The parent

core of polychlorinated dibenzo-p-dioxins (PCDDs), often referred to simply as "dioxins," is

dibenzo-p-dioxin.[5][6] Although the unchlorinated parent dibenzo-p-dioxin has the formula

C12H8O2 and is not a direct isomer of phenoxyphenol (C12H10O2), the structural similarity
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underscores the importance of unambiguous analytical identification in environmental and

toxicological studies.[7][8]

Conclusion
The IUPAC nomenclature provides a systematic framework for naming the C12H10O2

aromatic ether isomers, with 2-, 3-, and 4-phenoxyphenol being the most prominent examples.

Their differentiation is not merely an academic exercise but a practical necessity in research

and development. The subtle differences in their chemical structures give rise to distinct

physicochemical properties that can be exploited for their separation and identification using

standard analytical techniques like GC-MS. For scientists and professionals in drug

development, a thorough understanding of these isomers, from their formal names to their

analytical signatures, is fundamental to ensuring the quality, safety, and efficacy of their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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